Cas no 2223778-39-8 (3-[[2-[(1-Methylethoxy)methyl]-4-morpholinyl]sulfonyl]-2-pyridinecarbonitrile)

• Product Name: 3-[[2-[(1-Methylethoxy)methyl]-4-morpholinyl]sulfonyl]-2-pyridinecarbonitrile
• CAS No: 2223778-39-8
• MF: C₁₄H₁₉N₃O₄S
• MW: 325.383362054825
• CID: 5411158
• PubChem ID: 137877353
• Update Time: 2025-10-20

3-[[2-[(1-Methylethoxy)methyl]-4-morpholinyl]sulfonyl]-2-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• Z1864046041
• 2223778-39-8
• EN300-6629663
• 3-({2-[(propan-2-yloxy)methyl]morpholin-4-yl}sulfonyl)pyridine-2-carbonitrile
• 3-[2-(Propan-2-yloxymethyl)morpholin-4-yl]sulfonylpyridine-2-carbonitrile
• 3-[[2-[(1-Methylethoxy)methyl]-4-morpholinyl]sulfonyl]-2-pyridinecarbonitrile

• Inchi： 1S/C14H19N3O4S/c1-11(2)21-10-12-9-17(6-7-20-12)22(18,19)14-4-3-5-16-13(14)8-15/h3-5,11-12H,6-7,9-10H2,1-2H3
• InChI Key： JIZWMKWJLQLTHF-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC=C1S(N1CCOC(COC(C)C)C1)(=O)=O

Computed Properties

• Exact Mass: 325.10962727g/mol
• Monoisotopic Mass: 325.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.7±60.0 °C(Predicted)
• pka: -2.62±0.11(Predicted)

Additional information on 3-[[2-[(1-Methylethoxy)methyl]-4-morpholinyl]sulfonyl]-2-pyridinecarbonitrile

3-[[2-[(1-Methylethoxy)methyl]-4-morpholinyl]sulfonyl]-2-pyridinecarbonitrile: A Comprehensive Overview

The compound with CAS No. 2223778-39-8, known as 3-[[2-[(1-Methylethoxy)methyl]-4-morpholinyl]sulfonyl]-2-pyridinecarbonitrile, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a cyano group and a sulfonyl group attached to a morpholine derivative. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of sulfonyl-containing compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The morpholine moiety in this compound is known for its ability to form hydrogen bonds, which can enhance bioavailability and target specificity. The 1-methylethoxy group further adds to the molecule's complexity, potentially influencing its solubility and stability under various conditions.

One of the most intriguing aspects of this compound is its potential as a building block for more complex structures. Researchers have explored its use in synthesizing bioactive molecules, leveraging its unique reactivity and structural features. For instance, the pyridine ring can undergo various substitution reactions, while the sulfonyl group can participate in nucleophilic aromatic substitutions, making it a valuable intermediate in organic synthesis.

In terms of synthesis, this compound can be prepared through a multi-step process involving the coupling of morpholine derivatives with cyano-substituted pyridines. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. These methods often involve transition metal catalysts or organocatalysts, which have become increasingly popular due to their ability to accelerate reaction rates and improve yields.

The application of this compound extends beyond traditional pharmaceutical research. Its unique electronic properties make it a candidate for use in electronic materials, such as organic semiconductors or optoelectronic devices. Initial studies suggest that the molecule's conjugated system could contribute to improved charge transport properties, although further research is needed to fully understand its potential in these areas.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its long-term impact on ecosystems. Recent research has focused on identifying microbial degradation mechanisms and photodegradation processes under simulated sunlight conditions. These studies aim to develop strategies for minimizing environmental contamination during manufacturing and disposal.

In conclusion, 3-[[2-[(1-Methylethoxy)methyl]-4-morpholinyl]sulfonyl]-2-pyridinecarbonitrile (CAS No. 2223778-39-8) represents a fascinating intersection of organic chemistry and materials science. Its versatile structure and promising applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.